3-amino-N-cyclopropyl-4-methylbenzenesulfonamide

• IUPAC Name: 3-amino-N-cyclopropyl-4-methylbenzenesulfonamide
• InChI: InChI=1S/C10H14N2O2S/c1-7-2-5-9(6-10(7)11)15(13,14)12-8-3-4-8/h2,5-6,8,12H,3-4,11H2,1H3
• InChI Key: UQONABORAOZZCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2CC2)N
• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.30 g/mol
• CAS No.: 1017431-08-1

Description

3-amino-N-cyclopropyl-4-methylbenzenesulfonamide (ACMBS) is a drug that has been studied for its potential use in laboratory experiments and clinical applications. ACMBS is an aminobenzenesulfonamide derivative and is a member of the sulfonamide class of compounds. It has been studied for its ability to act as an agonist, antagonist, or inhibitor of various enzymes and receptors.

Scientific Research Applications

Synthesis and Characterization of Novel Cyclic Compounds

Research led by Kyosuke Kaneda (2020) outlines the development of sequential Nicholas and Pauson-Khand reactions for the synthesis of unique polyheterocyclic compounds containing aminobenzenesulfonamide derivatives. These compounds are highlighted for their potential in facilitating the discovery of functional molecules and pharmaceuticals, showcasing the versatility of aminobenzenesulfonamide derivatives in organic syntheses and pharmaceutical industries (Kaneda, 2020).

Sulfonamide-based Medicinal Chemistry

A comprehensive review by He Shichao et al. (2016) focuses on the chemical structural modifications of classical antibacterial aminobenzenesulfonamide derivatives and their broad bioactive spectrum. This includes applications in antimicrobial, anticancer, antiparasitic, anti-inflammatory, anticonvulsant, antiglaucoma, antidiabetic, antiepileptic agents, as well as neurological diseases and diuretic drugs, indicating the wide medicinal applications and development value of sulfonamide derivatives (He Shichao et al., 2016).

Advanced Oxidation Processes for Environmental Applications

Research by Mohammad Qutob et al. (2022) explores the application of advanced oxidation processes (AOPs) in treating acetaminophen from aqueous mediums, detailing the generation of various by-products and their biotoxicity. This work emphasizes the role of AOPs in enhancing the degradation of recalcitrant compounds, potentially applicable to the breakdown of complex sulfonamide derivatives in environmental settings (Qutob et al., 2022).

Aminotriazoles in Organic Synthesis

A review by Nazarov V.N. et al. (2021) discusses the industrial use of aminotriazoles, which, like aminobenzenesulfonamide derivatives, find applications in the production of agricultural products, pharmaceuticals, dyes, and high-energy materials. This illustrates the utility of nitrogen-containing compounds in various industrial applications, including as raw materials for synthesis and production of heat-resistant polymers and products with fluorescent properties (Nazarov V.N. et al., 2021).